![molecular formula C9H14ClNO4 B6280413 4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-carboxylic acid hydrochloride CAS No. 2490401-54-0](/img/no-structure.png)
4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures that are incorporated in newly developed bio-active compounds . They are playing an increasingly important role, while still being underexplored from a synthetic accessibility point of view .
Synthesis Analysis
An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed . The strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space .
Molecular Structure Analysis
The molecular structure of bicyclo[2.1.1]hexanes is unique and allows for a variety of substitutions. This structure is being used to create new chemical spaces .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of bicyclo[2.1.1]hexanes involve the use of photochemistry to access new building blocks via [2 + 2] cycloaddition .
Future Directions
The future directions in the research and development of bicyclo[2.1.1]hexanes and similar compounds involve the exploration of new atom and exit-vector arrangements for the [2.1.1] platform . This includes the synthesis of 1,2-disubstituted bicyclo[2.1.1]hexanes . These efforts aim to fully exploit the rich chemical space surrounding the [2.1.1] platform .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(aminomethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,3'-oxetane]-1-carboxylic acid hydrochloride' involves the following steps: 1) Protection of the carboxylic acid group, 2) Formation of the spiro-oxetane ring, 3) Introduction of the amino group, and 4) Deprotection of the carboxylic acid group and conversion to the hydrochloride salt.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Ethyl vinyl ether", "Sodium borohydride", "Hydrochloric acid", "Methanol", "Diethyl ether", "Sodium hydroxide", "Methylamine", "Sodium cyanoborohydride", "Acetic acid", "Hydrogen chloride gas" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with maleic anhydride in the presence of ethyl vinyl ether to form the Diels-Alder adduct.", "Step 2: The Diels-Alder adduct is reduced with sodium borohydride to form the spiro-oxetane ring.", "Step 3: The spiro-oxetane ring is opened with methylamine to introduce the amino group.", "Step 4: The carboxylic acid group is deprotected with sodium hydroxide and converted to the hydrochloride salt with hydrochloric acid and methanol." ] } | |
CAS RN |
2490401-54-0 |
Molecular Formula |
C9H14ClNO4 |
Molecular Weight |
235.7 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.